2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[(2-methoxyphenyl)carbamoyl]acetamide
• InChI: InChI=1S/C10H9F3N2O3/c1-18-7-5-3-2-4-6(7)14-9(17)15-8(16)10(11,12)13/h2-5H,1H3,(H2,14,15,16,17)
• InChI Key: JMAHRLKNTQVTET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC(=O)C(F)(F)F
• Molecular Formula: C10H9F3N2O3
• Molecular Weight: 262.18 g/mol

Description

2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide, also known as TFMCA, is a chemical compound that has gained popularity in scientific research due to its unique properties. TFMCA is a white crystalline powder that is soluble in organic solvents and has a melting point of 154-156°C.

Mechanism of Action

2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide inhibits the activity of proteases by binding to the active site of the enzyme. This binding prevents the enzyme from breaking down proteins, which can have a variety of effects on biological processes.
Biochemical and Physiological Effects:
The inhibition of proteases by 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide can have a variety of biochemical and physiological effects. For example, 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide has been shown to reduce the activity of proteases involved in blood clotting, which can be useful in the treatment of thrombosis. 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide has also been shown to inhibit the activity of proteases involved in the breakdown of extracellular matrix proteins, which can be useful in the treatment of diseases such as cancer and arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide in lab experiments is its high purity, which ensures that the results obtained are accurate and reliable. Another advantage is its specificity for proteases, which allows researchers to study the role of these enzymes in various biological processes. One limitation of using 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide is that it can be expensive, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide. One potential application is in the development of new drugs for the treatment of diseases such as cancer and arthritis. 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide has been shown to inhibit the activity of proteases involved in the breakdown of extracellular matrix proteins, which are important in the development and progression of these diseases. Another potential application is in the study of the role of proteases in aging and age-related diseases. 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide could be used to study the effects of protease inhibition on the aging process and the development of age-related diseases.

Synthesis Methods

The synthesis of 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide involves the reaction of 2-methoxyaniline with trifluoroacetic anhydride and acetic anhydride in the presence of a catalyst such as pyridine. The reaction yields 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide as a white crystalline powder with a high purity.

Scientific Research Applications

2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide has been widely used in scientific research as a tool to study the function of proteins and enzymes. It is commonly used as a protease inhibitor, which is a type of enzyme that breaks down proteins. 2,2,2-trifluoro-N-{[(2-methoxyphenyl)amino]carbonyl}acetamide has been shown to inhibit the activity of various proteases, including trypsin, chymotrypsin, and thrombin. This inhibition allows researchers to study the role of these enzymes in various biological processes.